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Compound of Interest

Compound Name: 2,3-Diiodothiophene

Cat. No.: B101709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Diiodothiophene is a halogenated heterocyclic compound of interest in organic synthesis

and potentially in the development of novel therapeutics. Its specific substitution pattern offers

unique reactivity for the creation of complex molecules. Thiophene derivatives, in general, are

significant pharmacophores and are present in numerous approved drugs, exhibiting a wide

range of biological activities including anti-inflammatory, antimicrobial, and anticancer

properties. This technical guide provides a comprehensive overview of the commercial

availability, synthesis, and key technical data for 2,3-diiodothiophene, catering to the needs of

researchers in academia and the pharmaceutical industry.

Commercial Availability and Suppliers
2,3-Diiodothiophene (CAS No. 19259-05-3) is a specialized chemical and is not as readily

available as its 2,5-diiodo isomer. Based on current information, the following supplier has been

identified:

Alfa Chemistry A potential supplier of 2,3-diiodothiophene. For researchers interested in

acquiring this compound, it is recommended to directly contact Alfa Chemistry for information

on purity, available quantities, and pricing.
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It is important to note that major chemical suppliers such as Sigma-Aldrich and Thermo Fisher

Scientific primarily list the 2,5-diiodothiophene isomer in their catalogs. Researchers should

verify the CAS number (19259-05-3) when sourcing 2,3-diiodothiophene to ensure they are

obtaining the correct isomer.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for 2,3-diiodothiophene is

presented below.

Table 1: Physicochemical Properties of 2,3-Diiodothiophene

Property Value

CAS Number 19259-05-3

Molecular Formula C₄H₂I₂S

Molecular Weight 335.93 g/mol

Table 2: NMR Spectroscopic Data for 2,3-Diiodothiophene

Nucleus Chemical Shift (δ) ppm Coupling Constant (J) Hz

¹H NMR (CDCl₃) 7.21 (d) 5.7

7.42 (d) 5.7

¹³C NMR (CDCl₃) 78.9

97.2

131.2

138.8

Experimental Protocols
A detailed, regioselective synthesis of 2,3-diiodothiophene has been reported in the scientific

literature. The following protocol is adapted from a peer-reviewed journal article.
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Synthesis of 2,3-Diiodothiophene
This synthesis involves the iodination of 3-bromothiophene followed by a halogen dance

reaction and subsequent quenching with iodine.

Materials:

3-Bromothiophene

Anhydrous diethyl ether (Et₂O)

n-Butyllithium (n-BuLi) in hexanes

Anhydrous Tetrahydrofuran (THF)

Lithium diisopropylamide (LDA)

Iodine (I₂)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Preparation of 3-Thienyllithium: A solution of 3-bromothiophene (1.0 equivalent) in anhydrous

diethyl ether is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen). To this

solution, n-butyllithium (1.0 equivalent) is added dropwise, and the mixture is stirred at -78

°C for 30 minutes.

Halogen Dance Reaction: Anhydrous THF is added, followed by the dropwise addition of a

freshly prepared solution of lithium diisopropylamide (LDA) (1.1 equivalents) in THF at -78

°C. The reaction mixture is then allowed to warm to -20 °C and stirred for 1 hour.

Iodination: The reaction mixture is cooled back down to -78 °C, and a solution of iodine (2.2

equivalents) in anhydrous THF is added dropwise. The mixture is stirred at -78 °C for 1 hour.
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Work-up: The reaction is quenched by the addition of a saturated aqueous solution of

sodium thiosulfate. The mixture is allowed to warm to room temperature and extracted with

diethyl ether. The combined organic layers are washed with saturated aqueous sodium

thiosulfate solution and brine, then dried over anhydrous magnesium sulfate.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by column chromatography on silica gel (eluting with hexanes) to afford 2,3-
diiodothiophene as a colorless oil.

Potential Applications in Research and Drug
Development
While specific applications of 2,3-diiodothiophene in drug discovery are not extensively

documented, its structure as a di-iodinated thiophene suggests significant potential for its use

as a versatile building block in medicinal chemistry. The two iodine atoms at adjacent positions

offer opportunities for selective functionalization through various cross-coupling reactions.

Palladium-Catalyzed Cross-Coupling Reactions: The differential reactivity of the iodine

atoms at the 2- and 3-positions could be exploited for sequential, regioselective cross-

coupling reactions such as Suzuki, Stille, and Sonogashira couplings. This would allow for

the controlled introduction of different aryl, heteroaryl, or alkynyl substituents, enabling the

synthesis of diverse libraries of 2,3-disubstituted thiophenes for biological screening.

Scaffold for Bioactive Molecules: Thiophene-based compounds are known to interact with a

variety of biological targets. The 2,3-disubstituted thiophene core can serve as a scaffold for

the design of novel kinase inhibitors, receptor antagonists, or enzyme inhibitors. The

substituents at the 2- and 3-positions can be tailored to optimize binding affinity and

selectivity for a specific target.

Synthesis of Fused Heterocyclic Systems: The adjacent iodine atoms can be utilized in

intramolecular cyclization reactions to construct fused heterocyclic systems containing the

thiophene ring. Such fused systems are
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[https://www.benchchem.com/product/b101709#commercial-availability-and-suppliers-of-2-3-
diiodothiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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